Cas no 28735-21-9 (3-(Methylthio)-as-triazine)

• Product Name: 3-(Methylthio)-as-triazine
• CAS No: 28735-21-9
• MF: C₄H₅N₃S
• MW: 127.167598485947
• MDL: MFCD00490024
• CID: 53365
• PubChem ID: 321839
• Update Time: 2025-11-05

3-(Methylthio)-as-triazine Chemical and Physical Properties

Names and Identifiers

• 3-Methylthio-1,2,4-triazine
• 3-methylsulfanyl-1,2,4-triazine
• 3-(Methylthio)-as-Triazine
• 1,2,4-Triazine, 3-(methylthio)-
• 3-(Methylthio)-2,4-triazine
• 3-thiomethyl-1,2,4-triazine
• as-Triazine,3-(methylthio)- (8CI)
• NSC 276290
• 3-(Methylthio)-1,2,4-triazine
• 3-(methylsulfanyl)-1,2,4-triazine
• NSC276290
• 3-METHYLSULFANYL[1,2,4]TRIAZINE
• KSC561S9J
• 3-Methylthio-[1,2,4]triazine
• 3-Methyl-thio-1,2,4-triazine
• 3- Methylthio-1,2,4-triazine
• NFHGWQLAJYTULJ-UHFFFAOYSA-N
• 1,2,4-Triazine,3-(methylthio)-
• SBB085690
• methyl 1
• DTXSID80313726
• SB36391
• InChI=1/C4H5N3S/c1-8-4-5-2-3-6-7-4/h2-3H,1H
• AC-24013
• AM20090375
• A5425
• NSC-276290
• methyl 1,2,4-triazin-3-yl sulfide
• J-510902
• SY104546
• FT-0647734
• CS-W018722
• 28735-21-9
• 3-(methylthio)-1,2,4-triazine;3-(Methylthio)-as-Triazine
• SCHEMBL625824
• CCG-321497
• GS-4550
• 3-(Methylsulfanyl)-[1,2,4]triazine
• AC-907/34115025
• 3-Methylsulphanyl-[1,2,4]triazine
• MFCD00490024
• EN300-95442
• AKOS003245203
• DB-021728
• 3-(Methylthio)-as-triazine

• MDL： MFCD00490024
• Inchi： 1S/C4H5N3S/c1-8-4-5-2-3-6-7-4/h2-3H,1H3
• InChI Key： NFHGWQLAJYTULJ-UHFFFAOYSA-N
• SMILES： S(C)C1N=NC=CN=1

Computed Properties

• Exact Mass: 127.02000
• Monoisotopic Mass: 127.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 64

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 275.7°C at 760 mmHg
• Flash Point: 120.6±22.6 °C
• Refractive Index: 1.577
• PSA: 63.97000
• LogP: 0.59350
• Vapor Pressure: No data available

3-(Methylthio)-as-triazine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature(BD88318)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Methylthio)-as-triazine

Comprehensive Overview of 3-(Methylthio)-as-triazine (CAS No. 28735-21-9)

3-(Methylthio)-as-triazine, a compound with the CAS number 28735-21-9, is a significant molecule in the field of chemical and pharmaceutical research. This triazine derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(Methylthio)-as-triazine.

The chemical structure of 3-(Methylthio)-as-triazine is defined by a triazine ring substituted with a methylthio group. The triazine ring, a six-membered heterocyclic compound containing three nitrogen atoms, is a common scaffold in many biologically active molecules. The presence of the methylthio group imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of synthesis, 3-(Methylthio)-as-triazine can be prepared through various methods. One common approach involves the reaction of a suitable triazine precursor with methyl mercaptan or a methylthio derivative. For instance, the reaction of 3-chloro-1,2,4-triazine with sodium methanethiolate in an appropriate solvent can yield 3-(Methylthio)-as-triazine. This method is widely used due to its simplicity and high yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalytic systems to enhance efficiency and reduce waste.

The biological activities of 3-(Methylthio)-as-triazine have been extensively studied in recent years. One of the key areas of interest is its potential as an antimicrobial agent. Research has shown that 3-(Methylthio)-as-triazine exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for the development of new antibiotics to combat drug-resistant strains. Additionally, studies have explored its antifungal properties, revealing that it can effectively inhibit the growth of various fungal species.

Beyond its antimicrobial applications, 3-(Methylthio)-as-triazine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways and inhibiting cell proliferation. The mechanism of action involves the modulation of key proteins involved in cell cycle regulation and DNA repair. These findings suggest that 3-(Methylthio)-as-triazine could be a valuable lead compound for further drug development in oncology.

In the realm of environmental science, 3-(Methylthio)-as-triazine has been studied for its potential as a herbicide. Its ability to inhibit photosynthesis in plants makes it an effective weed control agent. However, concerns about its environmental impact have led to ongoing research aimed at optimizing its use while minimizing ecological risks. Studies are focused on developing formulations that enhance selectivity and reduce off-target effects.

The safety profile of 3-(Methylthio)-as-triazine is another critical aspect that has been extensively evaluated. Toxicological studies have shown that it exhibits low acute toxicity when administered orally or dermally. However, chronic exposure may pose certain risks, particularly at high doses. Therefore, appropriate handling and safety measures are essential when working with this compound in laboratory settings or industrial applications.

In conclusion, 3-(Methylthio)-as-triazine (CAS No. 28735-21-9) is a versatile compound with a wide range of potential applications in medicine, agriculture, and environmental science. Its unique chemical structure and biological activities make it an important molecule for ongoing research and development. As new studies continue to uncover its properties and mechanisms of action, the future prospects for this compound appear promising across multiple scientific disciplines.